3-(3,4-Dichloro-phenyl)-acrylic acid ethyl ester

• Molecular Formula: C11H10Cl2O2
• Molecular Weight: 245.10 g/mol
• IUPAC Name: ethyl 3-(3,4-dichlorophenyl)prop-2-enoate
• InChI: InChI=1S/C11H10Cl2O2/c1-2-15-11(14)6-4-8-3-5-9(12)10(13)7-8/h3-7H,2H2,1H3
• InChI Key: HQNJBIBRMKGXHM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=CC1=CC(=C(C=C1)Cl)Cl

Description

3-(3,4-Dichloro-phenyl)-acrylic acid ethyl ester is a useful research compound. Its molecular formula is C11H10Cl2O2 and its molecular weight is 245.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.152 g (0.5 millimol) of bis-(acetylacetonato)palladium(II), 10.53 g (50 millimols) of 3,4-dichlorobenzoyl chloride, 7.5 g (75 millimols) of ethyl acrylate and 17.65 g (50 millimols) of tri-n-octylamine in 100 ml of diethyl oxalate are stirred for 2.5 hours at 120° C. The crude product is distilled in vacuo and then recrystallised from methanol. 1.4 g (11% of theory) of ethyl 3,4-dichlorocinnamate are obtained; melting point 56.0° C.